Cas no 889357-64-6 (Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate)
889357-64-6 structure
Product Name:Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
CAS No:889357-64-6
MF:C13H12ClNO2S
MW:281.757881164551
CID:876632
Update Time:2023-08-03
Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
- methyl 2-amino-4-(4-chlorophenyl)-5-methyl-3-thiophenecarboxylate
- 2-Amino-4-(4-chloro-phenyl)-5-methyl-thiophene-3-carboxylic acid methyl ester
- CBMicro_046725
- STK348740
- BBL016155
- 1165AE
- SBB019634
- IMED275245643
- Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
-
- Inchi: 1S/C13H12ClNO2S/c1-7-10(8-3-5-9(14)6-4-8)11(12(15)18-7)13(16)17-2/h3-6H,15H2,1-2H3
- InChI Key: YDTXFIUCMWUHLI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=C(C)SC(=C1C(=O)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 307
- Topological Polar Surface Area: 80.6
Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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